Cas no 1804256-27-6 (Ethyl 2-formyl-3-propionylbenzoate)

• Product Name: Ethyl 2-formyl-3-propionylbenzoate
• CAS No: 1804256-27-6
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 4957729
• Update Time: 2025-05-23

Ethyl 2-formyl-3-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-formyl-3-propionylbenzoate

• Inchi： 1S/C13H14O4/c1-3-12(15)9-6-5-7-10(11(9)8-14)13(16)17-4-2/h5-8H,3-4H2,1-2H3
• InChI Key： IUUSNFPKMFZESM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(C(CC)=O)=C1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 298
• XLogP3: 1.8
• Topological Polar Surface Area: 60.4

Additional information on Ethyl 2-formyl-3-propionylbenzoate

Ethyl 2-formyl-3-propionylbenzoate: A Comprehensive Overview

Ethyl 2-formyl-3-propionylbenzoate, with CAS No. 1804256-27-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Ethyl 2-formyl-3-propionylbenzoate, is a derivative of benzoic acid, featuring a formyl group at the 2-position and a propionyl group at the 3-position. The esterification of this compound with ethanol results in its designation as an ethyl ester. The structure of Ethyl 2-formyl-3-propionylbenzoate is characterized by its aromatic ring, which imparts unique electronic properties and reactivity.

Recent studies have highlighted the potential applications of Ethyl 2-formyl-3-propionylbenzoate in various industries. For instance, researchers have explored its role in the synthesis of advanced materials, such as organic semiconductors and functional polymers. The compound's ability to undergo various chemical transformations, including nucleophilic substitution and condensation reactions, makes it a valuable building block in organic synthesis.

The synthesis of Ethyl 2-formyl-3-propionylbenzoate typically involves multi-step processes, including Friedel-Crafts acylation and subsequent esterification. These reactions are carefully optimized to ensure high yields and purity. The compound's stability under various conditions has been extensively studied, with findings indicating that it is relatively stable under ambient conditions but may undergo hydrolysis in the presence of strong acids or bases.

From an analytical perspective, Ethyl 2-formyl-3-propionylbenzoate can be characterized using a range of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into the compound's molecular structure and functional groups. For example, NMR spectroscopy can reveal the positions of substituents on the aromatic ring, while IR spectroscopy can confirm the presence of ester groups.

In terms of applications, Ethyl 2-formyl-3-propionylbenzoate has shown promise in the development of sensors and electronic devices. Its electronic properties make it a candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Additionally, researchers have investigated its potential as a precursor for bioactive compounds, such as pharmaceutical agents and agrochemicals.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing Ethyl 2-formyl-3-propionylbenzoate. For instance, catalytic systems using enzymes or metal catalysts have been developed to reduce waste and improve efficiency. These approaches align with global efforts to promote environmentally friendly chemical processes.

In conclusion, Ethyl 2-form